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Compound of Interest

1-(4-(4-
Compound Name:

Bromophenoxy)phenyl)ethanone

cat. No.: B1311913

The molecular weight of 1-(4-(4-Bromophenoxy)phenyl)ethanone is 291.14 g/mol .[1][2] This
chemical compound, with the molecular formula C14H11BrOz, is utilized in various research and
development sectors, including organic synthesis and materials science.[1]

Chemical Properties Overview

A summary of the key chemical properties for 1-(4-(4-Bromophenoxy)phenyl)ethanone is
provided in the table below. This data is essential for researchers in designing experiments and
for professionals in drug development and materials science.
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Property Value Source
Molecular Weight 291.14 [1112]
Molecular Formula C14H11BrO2 [1]
CAS Number 54916-27-7 [1]
Appearance Pale yellow crystals [1]
Melting Point 69-75 °C [1]
Purity =>99% (HPLC) [1]

4'-(4-

Bromophenoxy)acetophenone,
Synonyms [1]

1-Acetyl-4-(4-

bromophenoxy)benzene

Context and Applications

1-(4-(4-Bromophenoxy)phenyl)ethanone serves as a key intermediate in the synthesis of
more complex molecules.[1] Its unique structure, featuring a bromophenoxy group, makes it a
valuable component in several fields:

o Pharmaceutical Development: It is used as a building block in the synthesis of various
pharmaceutical compounds.[1]

e Materials Science: The compound is incorporated into the creation of advanced materials,
such as specialty polymers that require enhanced thermal and chemical resistance.[1]

e Agrochemicals: It plays a role in the formulation of agrochemicals, contributing to the
development of new crop protection solutions.[1]

Methodology for Molecular Weight Determination

The molecular weight of a compound like 1-(4-(4-Bromophenoxy)phenyl)ethanone is
typically determined through mass spectrometry. The workflow for this experimental procedure
is outlined below.
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Caption: Experimental workflow for determining molecular weight using mass spectrometry.
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This diagram illustrates the process from preparing the chemical sample to its analysis in a
mass spectrometer and the final calculation of its molecular weight from the resulting mass
spectrum. The precise mass is determined by analyzing the mass-to-charge ratio of the ionized
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

